Cas no 249-99-0 (Cyclobuta[a]naphthalene)

Cyclobuta[a]naphthalene structure
Cyclobuta[a]naphthalene structure
Product name:Cyclobuta[a]naphthalene
CAS No:249-99-0
MF:C12H8
MW:152.19192
CID:1420036
PubChem ID:23431560

Cyclobuta[a]naphthalene Chemical and Physical Properties

Names and Identifiers

    • Cyclobuta[a]naphthalene
    • 249-99-0
    • naphtho[b]cyclobutene
    • DTXSID00633998
    • Inchi: InChI=1S/C12H8/c1-2-4-11-9(3-1)5-6-10-7-8-12(10)11/h1-8H
    • InChI Key: OORCVVOPPXUJSJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C3

Computed Properties

  • Exact Mass: 152.06264
  • Monoisotopic Mass: 152.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2.8

Experimental Properties

  • PSA: 0

Cyclobuta[a]naphthalene Related Literature

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